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Compound of Interest

Compound Name:
(R)-Benzyl 3-methoxypyrrolidine-

1-carboxylate

Cat. No.: B7989562

Get Quote

In modern medicinal chemistry, the pyrrolidine ring is a privileged scaffold, frequently utilized to

impart conformational restriction and direct vector geometry in small-molecule therapeutics.

(R)-Benzyl 3-methoxypyrrolidine-1-carboxylate (CAS: 1932324-47-4) serves as a highly

versatile, orthogonally protected chiral building block[1].

The strategic installation of a methoxy group at the C3 position, combined with the

carboxybenzyl (Cbz) protecting group at the N1 position, provides a dual advantage: the Cbz

group allows for robust downstream synthetic manipulations without compromising the

secondary amine, while the methoxy group optimizes the pharmacokinetic profile of the

resulting pharmacophore by modulating lipophilicity and hydrogen-bonding capacity[2][3].

Physicochemical Profiling & Computational Data
Understanding the quantitative physicochemical properties of this building block is critical for

predicting its behavior in both synthetic environments and biological systems. The conversion

of a hydroxyl group to a methoxy ether fundamentally alters the molecule's topological polar

surface area (TPSA), a key metric for predicting blood-brain barrier (BBB) penetrance.

Table 1: Quantitative Physicochemical and Computational Properties
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Property Value
Causality / Implication in
Drug Design

Chemical Name

(R)-Benzyl 3-
methoxypyrrolidine-1-
carboxylate

Defines the exact
stereoisomer (R-
configuration).

CAS Number 1932324-47-4
Unique registry identifier for

the (R)-enantiomer[1].

Molecular Formula C₁₃H₁₇NO₃
Determines stoichiometric

calculations[2].

Molecular Weight 235.28 g/mol
Low molecular weight, ideal for

fragment-based design[2].

TPSA 38.77 Å²
Optimal for CNS penetration

(TPSA < 90 Å² is preferred)[2].

LogP (Predicted) 2.04
Balanced lipophilicity for oral

bioavailability[2].

H-Bond Acceptors 3
Retains interaction points for

target binding[2].

H-Bond Donors 0

Elimination of the OH donor

improves membrane

permeability[2].

| Rotatable Bonds | 3 | Low entropic penalty upon target binding[2]. |

Mechanistic Workflows: Synthesis and Orthogonal
Protection
The synthesis of (R)-Benzyl 3-methoxypyrrolidine-1-carboxylate typically begins with

commercially available (R)-3-hydroxypyrrolidine. The workflow relies on an orthogonal

protection strategy.

N-Protection: The secondary amine is first protected using benzyl chloroformate (Cbz-Cl)

under basic conditions. The Cbz group is chosen because it is highly stable to the strongly
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basic conditions required for the subsequent step, unlike ester-based protecting groups

which might hydrolyze.

O-Methylation: The free C3-hydroxyl group is deprotonated using a strong base such as

Sodium Hydride (NaH) to form a highly nucleophilic alkoxide. This intermediate undergoes a

rapid Sₙ2 substitution with Methyl Iodide (MeI) to yield the methoxy ether. The N-Cbz

protection is strictly required here to prevent undesired N-methylation[4].

(R)-3-Hydroxypyrrolidine (R)-1-Cbz-3-hydroxypyrrolidine
 Cbz-Cl, Base
 (N-Protection) (R)-Benzyl 3-methoxy

pyrrolidine-1-carboxylate

 NaH, MeI
 (O-Methylation) (R)-3-Methoxypyrrolidine

 H2, Pd/C
 (Deprotection)

Click to download full resolution via product page

Synthetic workflow for (R)-Benzyl 3-methoxypyrrolidine-1-carboxylate and its deprotection.

Validated Protocols: Self-Validating Cbz
Deprotection
To utilize the 3-methoxypyrrolidine core in amide coupling or Buchwald-Hartwig cross-coupling

reactions, the Cbz group must be cleanly removed. The industry standard is catalytic

hydrogenolysis[5]. This method is preferred over acidic cleavage (e.g., HBr/AcOH) because it is

highly chemoselective, operates under mild conditions, and generates volatile byproducts

(toluene and CO₂), simplifying purification.

Experimental Protocol: Catalytic Hydrogenolysis via
Pd/C
This protocol is designed as a self-validating system; in-process observations directly indicate

reaction progress.

Reagents & Materials:

(R)-Benzyl 3-methoxypyrrolidine-1-carboxylate (1.0 equivalent)

10% Palladium on Carbon (Pd/C, ~5-10 mol% Pd)[5]

Anhydrous Methanol (MeOH)[5]
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Hydrogen gas (H₂) via balloon or Parr apparatus

Argon or Nitrogen gas (for inert purging)

Celite® (diatomaceous earth)

Step-by-Step Methodology & Causality:

Inert Preparation: Dissolve the substrate in anhydrous Methanol within a round-bottom flask.

Causality: Methanol is selected due to its high solubility for H₂ gas and its ability to stabilize

the polar transition states during C-O bond cleavage[5].

Catalyst Addition: Flush the flask with Argon for 5 minutes. Carefully add the 10% Pd/C

catalyst. Causality: Dry Pd/C is highly pyrophoric. Purging the system with Argon removes

oxygen, preventing the ignition of methanol vapors upon catalyst addition.

Hydrogenation: Evacuate the flask under mild vacuum and backfill with H₂ gas (repeat 3

times). Leave the system under a positive pressure of H₂ (balloon). Self-Validation: The

reaction will initially consume H₂ rapidly (balloon deflation) and effervesce slightly as CO₂ is

liberated from the carbamic acid intermediate.

Monitoring: Stir vigorously at room temperature for 2–4 hours. Monitor via TLC or LC-MS.

Self-Validation: The reaction is complete when the starting material is entirely consumed and

H₂ uptake ceases.

Filtration: Purge the flask with Argon to remove residual H₂. Filter the heterogeneous mixture

through a tightly packed pad of Celite®, washing the pad with excess Methanol. Causality:

Pd/C particles are microscopic and will pass through standard filter paper. Celite® creates a

tortuous path that traps the catalyst, preventing heavy metal contamination in the final active

pharmaceutical ingredient (API).

Concentration: Evaporate the filtrate under reduced pressure to yield the free amine, (R)-3-

methoxypyrrolidine, typically requiring no further purification.
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Substrate: (R)-1-Cbz-3-methoxypyrrolidine

Pd/C Surface Adsorption
(H2 activation)

 Heterogeneous Catalysis

Hydrogenolysis of C-O bond
(Yields Toluene)

 C-O Cleavage

Carbamic Acid Intermediate
(Unstable)

 Toluene Departure

Decarboxylation (-CO2)
Yields Free Amine

 Spontaneous

Click to download full resolution via product page

Mechanistic pathway of Pd/C-catalyzed hydrogenolysis of the Cbz protecting group.

Translational Applications in Medicinal Chemistry
The integration of the (R)-3-methoxypyrrolidine moiety into drug candidates is a deliberate

strategy in lead optimization.

Pharmacophore Optimization: Replacing a standard pyrrolidine or a 3-hydroxypyrrolidine with a

3-methoxypyrrolidine directly impacts the molecule's interaction with target proteins and its

pharmacokinetic fate. The O-methylation eliminates a hydrogen bond donor, which drastically

reduces the desolvation penalty required for the molecule to cross lipid bilayers[3]. This

modification is frequently employed in the development of neurotherapeutics, where crossing

the blood-brain barrier is a strict prerequisite. Furthermore, the methoxy oxygen retains its
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ability to act as a hydrogen bond acceptor, allowing it to maintain critical interactions with

kinase hinge regions or GPCR binding pockets[2][3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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